Ethyl 3-hydroxy-3-methylbutanoate-d6

• Molecular Formula: C7H14O3
• Molecular Weight: 152.22 g/mol
• InChI: InChI=1S/C7H14O3/c1-4-10-6(8)5-7(2,3)9/h9H,4-5H2,1-3H3/i2D3,3D3
• InChIKey: HKEDUIGHSRRIKD-XERRXZQWSA-N

Ethyl 3-hydroxy-3-methylbutanoate-d6 (CAS 30385-86-5): A Deuterated β-Hydroxy Ester for Isotope Dilution Mass Spectrometry

Ethyl 3-hydroxy-3-methylbutanoate-d6 (C7H8D6O3, MW 152.22) is a perdeuterated derivative of ethyl 3-hydroxy-3-methylbutanoate, a β-hydroxy ester also known as ethyl 3-hydroxy-3-methylbutyrate. The compound is categorized as a stable isotope-labeled internal standard, specifically designed for quantitative analytical applications. Its core utility resides in its near-identical physicochemical behavior to the unlabeled analyte while possessing a distinct mass shift (Δm = +6 Da) that enables precise differentiation and quantitation via mass spectrometry. The compound is supplied with a guaranteed isotopic enrichment of 99% atom D , a critical quality parameter for reliable internal standardization. It is synthesized with deuterium incorporation at all six methyl and methylene hydrogen positions of the parent molecule .

Workflow Stable Isotope Dilution Mass Spectrometry (IDMS)

Selection Perdeuterated analog with distinct mass channel (+6 Da)

Context Quantitation in flavor, fragrance, and metabolomics research

Why Generic Unlabeled Ethyl 3-hydroxy-3-methylbutanoate Cannot Substitute for the -d6 Isotopologue in Quantitative Mass Spectrometry

The unlabeled analog, ethyl 3-hydroxy-3-methylbutanoate (CAS 18267-36-2, MW 146.18), shares identical chemical and physical properties with its -d6 counterpart, including chromatographic retention time and ionization efficiency. However, this exact similarity is the source of its fundamental failure as an internal standard in mass spectrometry. In a GC-MS or LC-MS/MS workflow, the unlabeled compound is indistinguishable from the analyte of interest, co-eluting and co-ionizing to produce a single, unresolved signal. This prevents the calculation of an analyte-to-internal-standard response ratio, the cornerstone of precise quantitation that corrects for matrix effects, extraction efficiency, and instrument variability. The -d6 compound, by contrast, provides a distinct mass channel (M+6) for selective ion monitoring, enabling accurate, recovery-corrected quantification that is unattainable with the non-deuterated material .

Mass Differentiation Unlabeled analog co-elutes with target analyte, preventing separate detection in SIM/MRM.

Response Ratio Calculation No mass differentiation blocks calculation of analyte-to-ISTD response ratio for matrix-effect correction.

Quantitative Accuracy Extraction losses and ion suppression cannot be compensated without isotopic internal standard.

Quantitative Differentiators of Ethyl 3-hydroxy-3-methylbutanoate-d6 for Scientific Procurement

Isotopic Enrichment and Purity: 99% Atom D for Reliable Internal Standard Performance

The target compound, ethyl 3-hydroxy-3-methylbutanoate-d6, is supplied with a guaranteed isotopic enrichment of 99% atom D . This is a critical differentiator from the unlabeled compound, which has a natural abundance of deuterium of approximately 0.015%. The high atom% D ensures that the +6 mass shift is the predominant isotopic signature, minimizing spectral interference from the unlabeled or partially labeled species. This level of purity is essential for achieving the required sensitivity and accuracy in quantitative assays.

Isotopic Enrichment

Class-level inference

Specification: ≥99% atom D (>6500-fold vs. natural abundance)

Supports clean M+6 signal for interference-free quantitation.

Isotopic purity may vary by lot; verify by NMR or MS.

Evidence Dimension	Isotopic Purity (Deuterium Enrichment)
Target Compound Data	≥99% atom D
Comparator Or Baseline	Unlabeled ethyl 3-hydroxy-3-methylbutanoate (natural abundance 0.015% D)
Quantified Difference	>6500-fold enrichment
Conditions	Vendor specification; measured by NMR or MS

Why This Matters

High isotopic purity ensures a clean mass spectrometric signal at M+6, which is non-negotiable for accurate and interference-free quantitation in complex biological or environmental matrices.

Molecular Weight Shift for Mass Spectrometry: +6 Da Differentiation from the Native Analyte

The replacement of six hydrogen atoms with deuterium results in a nominal mass increase of 6 atomic mass units (Da) compared to the unlabeled compound. The molecular weight of ethyl 3-hydroxy-3-methylbutanoate-d6 is 152.22 g/mol, whereas the unlabeled compound (CAS 18267-36-2) has a molecular weight of 146.18 g/mol . This +6 Da mass shift provides a distinct and easily resolved ion in a mass spectrometer, allowing for the simultaneous monitoring of the analyte (M) and the internal standard (M+6) via Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM).

Mass Differentiation

Reported

Target: 152.22 g/mol vs. Unlabeled: 146.18 g/mol (+6.04 Da)

Enables selective ion monitoring for unambiguous ISTD discrimination.

Based on calculated molecular formulas C7H8D6O3 / C7H14O3.

Evidence Dimension	Molecular Weight
Target Compound Data	152.22 g/mol
Comparator Or Baseline	Unlabeled ethyl 3-hydroxy-3-methylbutanoate (146.18 g/mol)
Quantified Difference	+6.04 Da
Conditions	Calculated from molecular formulas C7H8D6O3 and C7H14O3

Why This Matters

The +6 Da mass difference is essential for the compound's role as an internal standard, enabling unambiguous discrimination between the labeled and unlabeled forms in mass spectrometry-based quantitation.

Vendor-Validated Application: Internal Standard for GC-MS Quantitation in Flavor and Metabolic Studies

A key differentiator is the explicit validation of this compound for use as an internal standard in Gas Chromatography-Mass Spectrometry (GC-MS). Vendor technical documentation specifies the compound as a 'd6 ethyl HMB for GC-MS quantitation in flavor, fragrance, and metabolic studies' . While the unlabeled compound can be analyzed by GC-MS, it cannot serve the internal standard function, which is critical for correcting analytical variability. This specification provides a clear, application-focused rationale for procurement, distinguishing it from unvalidated analogs.

Method Context

Vendor specification

Supplier-validated as GC-MS ISTD for flavor, fragrance, and metabolic studies.

Supports method development with documented application context.

Supplier application note; verify in matrix of interest.

Evidence Dimension	Application-Specific Validation
Target Compound Data	Validated for use as a GC-MS internal standard for quantitation in flavor, fragrance, and metabolic studies.
Comparator Or Baseline	Unlabeled ethyl 3-hydroxy-3-methylbutanoate (not validated as an internal standard)
Quantified Difference	Qualitative (Yes/No) functionality difference.
Conditions	Vendor technical data sheet and application notes.

Why This Matters

This explicit vendor validation de-risks method development and provides a clear, auditable justification for selecting this specific isotopologue over the cheaper, but functionally inadequate, unlabeled compound.

High-Value Application Scenarios for Ethyl 3-hydroxy-3-methylbutanoate-d6 in Quantitative Analytical Workflows

Stable Isotope Dilution GC-MS/MS for Absolute Quantitation of Ethyl 3-hydroxy-3-methylbutanoate in Complex Matrices

The -d6 isotopologue is employed as the ideal internal standard for the absolute quantitation of ethyl 3-hydroxy-3-methylbutanoate in flavor and fragrance research, food chemistry, or metabolomic studies. Its +6 Da mass shift and high isotopic purity allow for precise and accurate quantification using GC-MS/MS in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) modes. The internal standard corrects for variations in sample extraction, derivatization, and instrument response, thereby significantly improving the accuracy, precision, and robustness of the analytical method compared to external standard calibration.

Isotope Dilution LC-MS/MS Bioanalysis for Pharmacokinetic and Metabolic Profiling Studies

In drug development and metabolism research, the deuterated compound serves as a stable isotope-labeled internal standard for LC-MS/MS assays quantifying the parent drug (as an ester prodrug) or its metabolites in biological fluids (plasma, urine). The -d6 label provides a chromatographically co-eluting standard that effectively tracks analyte recovery and compensates for ion suppression/enhancement effects in the complex biological matrix, leading to more reliable pharmacokinetic parameters .

Method Validation and Quality Control for Flavor and Fragrance Industry

For laboratories in the flavor and fragrance industry performing routine quality control or authenticity testing, the -d6 compound is a key component in validated analytical methods. Its use as a precise internal standard enables the accurate determination of ethyl 3-hydroxy-3-methylbutanoate concentrations in natural extracts and synthetic flavor formulations, ensuring batch-to-batch consistency and compliance with regulatory specifications for product labeling and safety assessments .

Application

Selection Property

Validation Focus

GC-MS quantitation in flavor and fragrance research

Distinct mass channel (+6 Da) for SIM/MRM selective detection

Recovery correction and method linearity assessment

LC-MS/MS bioanalysis for research PK and metabolite profiling

Co-eluting deuterated ISTD with matched ionization efficiency

Ion suppression correction and matrix-effect evaluation

Method validation and batch QC for flavor authenticity

High isotopic enrichment for stable ISTD response

Method reproducibility and research QC consistency